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Compound of Interest

Compound Name: 2'-Hydroxy-5"-nitroacetophenone

Cat. No.: B116480

Essential Safety and Handling Guide for 2'-
Hydroxy-5'-nitroacetophenone

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2'-Hydroxy-5'-
nitroacetophenone (CAS No: 1450-76-6). Adherence to these procedures is essential for
ensuring laboratory safety and minimizing risk.

Chemical and Physical Properties

A summary of the key quantitative data for 2'-Hydroxy-5'-nitroacetophenone is presented
below for easy reference.

Property Value

Molecular Formula CsH7NOa4

Molecular Weight 181.15 g/mol [1]

Appearance Light orange to yellow to green

powder/crystal[2]

Melting Point 100-104 °CJ[1]

Purity >98.0% (GC)[2]
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2'-Hydroxy-5'-nitroacetophenone
to prevent exposure. The following table outlines the recommended PPE for various laboratory
operations.

Operation Recommended PPE

Safety goggles with side-shields (conforming to
EN166), nitrile or neoprene gloves, lab coat, and
a fit-tested N95 or N100 NIOSH-approved
respirator.[1][3]

Weighing and Transfer

Safety goggles with side-shields (conforming to
Dissolving and Mixing EN166), nitrile or neoprene gloves, and a lab
coat.[1][3]

Chemical splash goggles, face shield, nitrile or
Heating or Reactions neoprene gloves, and a flame-retardant lab

coat.

Spill CI Heavy-duty nitrile gloves, safety goggles, lab
ill Cleanu
i P coat, and a respirator (if dust is generated).

Experimental Protocols: Safe Handling Procedures

The following are step-by-step protocols for common laboratory procedures involving 2'-
Hydroxy-5'-nitroacetophenone.

1. Weighing and Transferring the Solid Compound:

o Preparation: Ensure the weighing area is clean and free of drafts. Have all necessary
equipment ready, including a weigh boat or paper, spatula, and a sealed container for
transport.

o Don PPE: Wear safety goggles, gloves, a lab coat, and an N95 respirator to avoid inhalation
of fine particles.[1]
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o Weighing: Carefully scoop the desired amount of 2'-Hydroxy-5'-nitroacetophenone onto
the weigh boat on a calibrated analytical balance. Minimize the creation of dust.

» Transfer: Gently transfer the weighed solid into the reaction vessel or container.

e Cleaning: Clean the spatula and weighing area immediately after use with a damp cloth to
remove any residual powder. Dispose of the weigh boat and any contaminated materials in
the designated solid waste container.

e Hand Hygiene: Wash hands thoroughly with soap and water after the procedure.[4]
2. Dissolving the Compound:

o Preparation: Work in a well-ventilated area or a fume hood. Select an appropriate solvent
and a clean container with a secure lid or cap.

o Don PPE: Wear safety goggles, gloves, and a lab coat.

o Procedure: Add the weighed 2'-Hydroxy-5'-nitroacetophenone to the solvent in the
container. Secure the lid and mix by swirling or using a magnetic stirrer until the solid is fully
dissolved. Avoid splashing.

o Storage: If the solution is to be stored, label the container clearly with the chemical name,
concentration, solvent, and date of preparation. Store in a cool, dark place.[5]

e Hand Hygiene: Wash hands thoroughly after handling.[4]
Operational and Disposal Plans

Spill Management Plan

Immediate and appropriate action is crucial in the event of a spill.
1. Small Spill (less than 1 gram):

o Alert Personnel: Immediately alert others in the vicinity.

 Isolate the Area: Restrict access to the spill area.
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o Don PPE: Put on appropriate PPE, including gloves, safety goggles, and a lab coat.

o Containment: If it is a powder, gently cover the spill with a damp paper towel to avoid
generating dust.

o Cleanup: Carefully wipe up the spill with absorbent pads or damp cloths, working from the
outside in. For solid spills, you can also gently sweep the material into a dustpan.[6]

» Disposal: Place all contaminated materials into a sealed, labeled hazardous waste container.

o Decontamination: Clean the spill area with soap and water.[7]

2. Large Spill (more than 1 gram):

o Evacuate: Immediately evacuate the area.

» Alert Authorities: Notify your supervisor and the institutional safety officer.

e |solate: Secure the area and prevent entry.

o Ventilate: If safe to do so, increase ventilation to the area.

o Professional Cleanup: Do not attempt to clean up a large spill unless you are trained and
equipped to do so. Await the arrival of trained emergency response personnel.

Waste Disposal Plan

All waste containing 2'-Hydroxy-5'-nitroacetophenone must be treated as hazardous waste.

e Segregation: Keep all waste materials (solid and liquid) containing this chemical separate
from other laboratory waste.

o Solid Waste:

o Collect all contaminated solid materials, including gloves, weigh boats, and paper towels,
in a designated, clearly labeled, and sealed hazardous waste container.

e Liquid Waste:
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o Collect all solutions containing 2'-Hydroxy-5'-nitroacetophenone in a separate, labeled,
and sealed hazardous waste container. Do not mix with other solvent waste unless
permitted by your institution's waste management guidelines.

o Disposal Request: When the waste container is full, follow your institution's procedures for
hazardous waste pickup and disposal. Ensure the container is properly labeled with the
chemical name and associated hazards. All disposal must be carried out by an approved
waste disposal plant.[4][8]

Caption: Workflow for handling a chemical spill of 2'-Hydroxy-5'-nitroacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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